Cas no 108088-19-3 (8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 108088-19-3
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD04114622
• CID: 127802
• PubChem ID: 3163250
• Update Time: 2025-05-20

8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Methoxychroman-3-carboxylic acid
• 2H-1-Benzopyran-3-carboxylicacid, 3,4-dihydro-8-methoxy-
• 8-Methoxy-chroman-3-carboxylic acid
• 8-methoxychromane-3-carboxylic acid
• 8-methoxy-3,4-dihydro-2H-chromene-3-carboxylic acid
• 8-methoxychromane-3-carboxylic acid(SALTDATA: FREE)
• CHEMBRDG-BB 4005921
• TIMTEC-BB SBB011188
• 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• Z363996242
• 8-METHOXY-3-CHROMANECARBOXYLIC ACID
• AB18704
• AKOS000125389
• SR-01000325172-1
• DTXSID00390332
• 108088-19-3
• CHEMBL1878244
• BRD-A43673065-001-07-7
• SMR000278068
• FT-0677780
• F8889-4896
• AS-42615
• HMS2654D13
• 8-Methoxychroman-3-carboxylicacid
• SR-01000325172
• MFCD04114622
• MLS000716551
• A801858
• AKOS016050882
• 8-methoxy-chroman-3-carboxylic acid, AldrichCPR
• EN300-68269
• ASINEX-REAG BAS 12710112
• DB-028928

• MDL： MFCD04114622
• Inchi： 1S/C11H12O4/c1-14-9-4-2-3-7-5-8(11(12)13)6-15-10(7)9/h2-4,8H,5-6H2,1H3,(H,12,13)
• InChI Key： FTXQMXYVEKCYAO-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2CC(C(=O)O)C1)OC

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 174-176 °C
• Boiling Point: 390.8±42.0 °C at 760 mmHg
• Flash Point: 156.6±21.4 °C
• PSA: 55.76000
• LogP: 1.33090
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Exploring 8-Methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic Acid (CAS 108088-19-3): Properties, Applications, and Market Insights

8-Methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS 108088-19-3) is a specialized organic compound belonging to the benzopyran class, known for its unique structural features and versatile applications in pharmaceutical and chemical research. With the growing interest in heterocyclic compounds and their role in drug discovery, this molecule has garnered attention for its potential in developing novel therapeutic agents. Researchers are particularly intrigued by its methoxy-substituted benzopyran backbone, which contributes to its biochemical interactions.

The compound's molecular formula is C₁₁H₁₂O₄, and it exhibits a molecular weight of 208.21 g/mol. Its structure includes a dihydrobenzopyran core with a carboxylic acid group at the 3-position and a methoxy group at the 8-position, making it a valuable intermediate in organic synthesis. The presence of these functional groups allows for further derivatization, enabling the creation of compounds with tailored properties for specific applications.

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